2-mercapto-3-(3-methoxypropyl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(3-methoxypropyl)-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C11H13N3O2S/c1-16-7-3-6-14-10(15)8-4-2-5-12-9(8)13-11(14)17/h2,4-5H,3,6-7H2,1H3,(H,12,13,17)
• InChI Key: DFJOEJYJCUNXCN-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(=O)C2=C(NC1=S)N=CC=C2
• Molecular Formula: C11H13N3O2S
• Molecular Weight: 251.31 g/mol

Description

The compound “2-mercapto-3-(3-methoxypropyl)pyrido[2,3-d]pyrimidin-4(3H)-one” belongs to the class of pyrido[2,3-d]pyrimidin-4(3H)-ones. These compounds are known for their diverse chemical structures and have been identified to have broad spectrum antibacterial activity.

Synthesis Analysis

While specific synthesis methods for this compound are not available, related compounds such as pyrido[2,3-d]pyrimidin-4(1H)-ones have been synthesized using various solvents, catalysts, and microwave irradiation. The best conditions were found using DMF as a solvent, I2 (10 mol%) and a 30 minutes reaction time.

Scientific Research Applications

Biopolymer Synthesis

• Poly(3-mercapto-2-methylpropionate) (P(3M2MP)) is a novel bio-polythioester synthesized from 3-mercapto-2-methylpropionic acid. .

Anti-Cancer Research

• The compound 2,3,4,5-tetrahydro-1H-pyrido-[4,3-b]indole has been investigated for its anti-cancer properties. .

Pharmacophore Design

• By introducing alkyl or aralkyl groups and sulfonyl groups (known pharmacophores), researchers can design novel derivatives of 2,3,4,5-tetrahydro-1H-pyrido-[4,3-b]indole. .

Mechanism of Action

Target of Action

Pyrido[2,3-d]pyrimidines, a class of compounds to which this molecule belongs, have been reported to exhibit broad-spectrum activities, including antitumor and antibacterial effects .

Mode of Action

It’s worth noting that pyrido[2,3-d]pyrimidines have been reported to inhibit various kinases, including tyrosine kinase, extracellular regulated protein kinases, phosphatidylinositol-3 kinase, and others . These kinases play crucial roles in cellular signaling pathways, and their inhibition can lead to altered cellular functions.

Biochemical Pathways

Given the reported kinase inhibition activity of pyrido[2,3-d]pyrimidines , it can be inferred that this compound may affect various cellular signaling pathways regulated by these kinases.

Pharmacokinetics

A related compound, 2-thioxodihydropyrido[2,3-d]pyrimidine, has been suggested to have good traditional drug-like properties .

Result of Action

Pyrido[2,3-d]pyrimidines have been reported to exhibit broad-spectrum antibacterial activity and reasonable antifungal activity , suggesting that this compound may have similar effects.